ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate

• IUPAC Name: ethyl 2-(2-methyl-7-oxo-1H-pyrazolo[1,5-a]pyrimidin-5-yl)acetate
• InChI: InChI=1S/C11H13N3O3/c1-3-17-11(16)6-8-5-10(15)14-9(12-8)4-7(2)13-14/h4-5,13H,3,6H2,1-2H3
• InChI Key: KCBLVLQQQHAOSH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=O)N2C(=N1)C=C(N2)C
• Molecular Formula: C11H13N3O3
• Molecular Weight: 235.24 g/mol

Description

Ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate, also known as MDPV, is a synthetic cathinone that has gained popularity in recent years due to its psychoactive effects. MDPV is a member of the pyrovalerone family of compounds, which are structurally similar to cathinone, a naturally occurring stimulant found in the khat plant. MDPV is a potent stimulant that has been associated with numerous adverse effects, including addiction, psychosis, and death. In

Mechanism of Action

Ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate acts as a potent reuptake inhibitor of dopamine and norepinephrine, binding to the transporters that normally remove these neurotransmitters from the synaptic cleft. This leads to increased levels of dopamine and norepinephrine in the brain, resulting in a stimulant effect. ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate also has an affinity for the serotonin transporter, although its effects on serotonin levels are less pronounced than its effects on dopamine and norepinephrine.
Biochemical and Physiological Effects
ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate has a number of biochemical and physiological effects on the body. The stimulant effects of ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate are similar to those of cocaine and amphetamines, including increased heart rate, blood pressure, and body temperature. ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate has also been shown to cause vasoconstriction, which can lead to cardiovascular problems. In addition, ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate has been associated with a number of adverse psychological effects, including anxiety, paranoia, and psychosis.

Advantages and Limitations for Lab Experiments

Ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate has a number of advantages and limitations for use in lab experiments. One advantage is that it is a potent stimulant that can be used to study the effects of dopamine and norepinephrine on the central nervous system. However, ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate is also associated with a number of adverse effects, including addiction, psychosis, and death. In addition, the use of ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate in lab experiments is limited by the fact that it is a controlled substance and is difficult to obtain.

Future Directions

There are a number of future directions for research on ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate. One area of interest is the development of treatments for addiction to ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate and other synthetic cathinones. Another area of interest is the development of new compounds that have similar effects to ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate but with fewer adverse effects. In addition, research is needed to better understand the long-term effects of ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate on the brain and body, as well as its potential for abuse and addiction.
Conclusion
ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate is a potent stimulant that has gained popularity in recent years due to its psychoactive effects. The synthesis of ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate is relatively simple and can be performed using readily available chemicals, making it attractive to illicit drug manufacturers. ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate has been used in scientific research to study its effects on the central nervous system, and has been shown to act as a potent reuptake inhibitor of dopamine and norepinephrine. ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate has a number of biochemical and physiological effects on the body, including increased heart rate, blood pressure, and body temperature. The use of ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate in lab experiments is limited by the fact that it is a controlled substance and is difficult to obtain. There are a number of future directions for research on ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate, including the development of treatments for addiction and the development of new compounds with similar effects but fewer adverse effects.

Synthesis Methods

Ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate is synthesized from piperonal, a compound found in black pepper, through a series of chemical reactions. The synthesis involves the reduction of piperonal to 3,4-methylenedioxyphenylpropan-2-one (MDP2P), followed by the addition of methylamine and reduction to form ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate. The synthesis of ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate is relatively simple and can be performed using readily available chemicals, making it attractive to illicit drug manufacturers.

Scientific Research Applications

Ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate has been used in scientific research to study its effects on the central nervous system. Studies have shown that ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate acts as a potent reuptake inhibitor of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the brain. This results in a stimulant effect, similar to that of cocaine and amphetamines. ethyl (2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-5-yl)acetate has also been shown to have an affinity for the serotonin transporter, although its effects on serotonin levels are less pronounced than its effects on dopamine and norepinephrine.